Cas no 1246030-06-7 (tert-butyl 2-carbamoylpiperazine-1-carboxylate)

tert-butyl 2-carbamoylpiperazine-1-carboxylate structure
1246030-06-7 structure
Product Name:tert-butyl 2-carbamoylpiperazine-1-carboxylate
CAS No:1246030-06-7
MF:C10H19N3O3
MW:229.276162385941
MDL:MFCD11223618
CID:1075550
PubChem ID:20096931
Update Time:2025-04-20

tert-butyl 2-carbamoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(aminocarbonyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • 2-Carbamoyl-piperazine-1-carboxylic acid tert-butyl ester
    • tert-butyl 2-carbamoylpiperazine-1-carboxylate
    • AS-67104
    • SY261427
    • 1246030-06-7
    • AKOS015920658
    • WZB03006
    • 1-Boc-2-Carbamoylpiperazine
    • 159485-28-6
    • tert-butyl2-carbamoylpiperazine-1-carboxylate
    • DB-115269
    • 1-Boc-piperazine-2-carboxamide
    • t-Butyl 2-carbamoylpiperazine-1-carboxylate
    • MFCD11223618
    • DB-064288
    • CS-0054949
    • DB-064287
    • 159485-29-7
    • W17558
    • SCHEMBL17560433
    • CCG-211368
    • MDL: MFCD11223618
    • Inchi: 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-6-7(13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14)
    • InChI Key: UVEICGPURAVJRL-UHFFFAOYSA-N
    • SMILES: O(C(N1CCNCC1C(N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 229.14264148g/mol
  • Monoisotopic Mass: 229.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (28 g/l) (25 º C),

tert-butyl 2-carbamoylpiperazine-1-carboxylate Security Information

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